Cas no 19313-61-2 (Decane, 1-(ethylthio)-)

• Product Name: Decane, 1-(ethylthio)-
• CAS No: 19313-61-2
• MF: C₁₂H₂₆S
• MW: 202.399842739105
• CID: 212987
• PubChem ID: 292593
• Update Time: 2025-04-19

Decane, 1-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Decane, 1-(ethylthio)-
• 1-ethylsulfanyldecane
• N-DECYL ETHYL SULFIDE
• 1-ethylsulfanyl-decane
• 3-Thiatridecane
• Decyl-aethyl-sulfid
• Decylethylsulfid
• ethyl decyl sulfide
• Ethyl-decyl-sulfid
• DECYL ETHYL SULFIDE
• decyl-ethyl-sulfide
• 1-(ethylsulfanyl)decane
• NSC158436
• AKOS024333840
• VSSRSPLEFYQIEK-UHFFFAOYSA-N
• SCHEMBL199189
• 19313-61-2
• DTXSID00303467
• NSC-158436

• Inchi： 1S/C12H26S/c1-3-5-6-7-8-9-10-11-12-13-4-2/h3-12H2,1-2H3
• InChI Key： VSSRSPLEFYQIEK-UHFFFAOYSA-N
• SMILES： S(CC)CCCCCCCCCC

Computed Properties

• Exact Mass: 202.17600
• Monoisotopic Mass: 202.17552200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 81.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.8420
• Melting Point: -18°C (estimate)
• Boiling Point: 250.55°C (estimate)
• Refractive Index: 1.4527 (estimate)
• PSA: 25.30000
• LogP: 4.88020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers